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Compound of Interest

Compound Name: 1-Chloro-4-iodobenzene

Cat. No.: B104392 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

excellence. This guide provides essential safety and logistical information for the disposal of 1-
Chloro-4-iodobenzene, ensuring compliance and minimizing environmental impact.

Key Safety and Physical Data
1-Chloro-4-iodobenzene is a hazardous substance requiring careful handling.[1] Below is a

summary of its key quantitative data for easy reference.
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Property Value

CAS Number 637-87-6

Molecular Formula C₆H₄ClI

Molecular Weight 238.45 g/mol [2]

Appearance White to yellow to orange powder or crystal[3]

Melting Point 54.0 to 57.0 °C[3]

Boiling Point 227 °C[4]

Hazard Classifications

Acute oral, dermal, and inhalation toxicity

(Category 4), Skin irritation (Category 2),

Serious eye irritation (Category 2), Specific

target organ toxicity - single exposure (Category

3, respiratory system)[1]

Personal Protective Equipment (PPE)
When handling 1-Chloro-4-iodobenzene, it is imperative to use appropriate personal

protective equipment to prevent exposure.

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear a lab coat or

other protective clothing to prevent skin contact.[5]

Respiratory Protection: If working with the powder or in a poorly ventilated area, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.

Step-by-Step Disposal Protocol
The disposal of 1-Chloro-4-iodobenzene must be conducted in accordance with institutional

guidelines and local, state, and federal regulations. The primary method of disposal is to an

approved waste disposal plant.[1][3]

Experimental Protocol for Waste Collection and Disposal:
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Segregation: Do not mix 1-Chloro-4-iodobenzene waste with other waste streams,

especially incompatible materials such as strong oxidizing agents.

Containerization:

Place solid 1-Chloro-4-iodobenzene waste into a designated, properly labeled, and

sealable hazardous waste container.

If the chemical is in a solution, use a designated container for halogenated organic waste.

Ensure the container is compatible with the solvent used.

Do not overfill the waste container; leave adequate headspace for vapor expansion.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "1-Chloro-4-iodobenzene," and the associated hazards (e.g., "Toxic," "Irritant").

Indicate the accumulation start date on the label.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste storage.[4]

The storage area should be away from heat sources and incompatible materials.

Disposal Request:

Once the container is full or the accumulation time limit is reached, contact your

institution's Environmental Health and Safety (EHS) office to arrange for pickup and

disposal by a licensed hazardous waste contractor.

Provide the EHS office with a complete and accurate inventory of the waste container's

contents.

Spill and Emergency Procedures
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In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[5] For a

small spill, trained personnel wearing appropriate PPE can sweep up the solid material, taking

care to avoid generating dust, and place it into a designated hazardous waste container.[6] For

larger spills, or if you are not trained to handle them, contact your EHS office immediately.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-Chloro-4-
iodobenzene.
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Caption: Workflow for the proper disposal of 1-Chloro-4-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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